(4E)-5-(4-bromophenyl)-1-(6-fluoro-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]pyrrolidine-2,3-dione

Specification

• Molecular Formula: C23H14BrFN2O4S
• Molecular Weight: 513.3 g/mol
• IUPAC Name: 2-(4-bromophenyl)-1-(6-fluoro-1,3-benzothiazol-2-yl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C23H14BrFN2O4S/c1-11-2-9-16(31-11)20(28)18-19(12-3-5-13(24)6-4-12)27(22(30)21(18)29)23-26-15-8-7-14(25)10-17(15)32-23/h2-10,19,29H,1H3
• Standard InChI Key: FDOBFKVFDRBCGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)Br)C4=NC5=C(S4)C=C(C=C5)F)O

Introduction

Structural and Molecular Characterization

Molecular Architecture

The compound’s molecular formula, $\text{C}_{23}\text{H}_{14}\text{Br}\text{F}\text{N}_{2}\text{O}_{4}\text{S}$, reflects a 513.3 g/mol molecular weight, with critical functional groups contributing to its stereoelectronic profile. The (4E)-configuration denotes the trans orientation of the hydroxymethylidene group relative to the pyrrolidine ring, a feature confirmed via X-ray crystallography in related derivatives. Key structural elements include:

• 4-Bromophenyl group: Enhances lipophilicity and potential halogen bonding with biological targets.

• 6-Fluoro-1,3-benzothiazole: Imparts electron-withdrawing effects and metabolic stability.

• 5-Methylfuran-2-yl hydroxymethylidene: Introduces hydrogen-bonding capacity and conformational rigidity.

Table 1: Molecular Descriptors

Property	Value
Molecular Formula	C23H14BrFN2O4S
Molecular Weight (g/mol)	513.3
IUPAC Name	2-(4-Bromophenyl)-1-(6-fluoro-1,3-benzothiazol-2-yl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-2H-pyrrol-5-one
Canonical SMILES	CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)Br)C4=NC5=C(S4)C=C(C=C5)F)O

Spectroscopic Properties

Nuclear magnetic resonance (NMR) data for the compound remain unpublished, but analogous structures exhibit distinct $^1\text{H}$-NMR signals for aromatic protons (δ 7.2–8.1 ppm), furan methyl groups (δ 2.3 ppm), and hydroxyl protons (δ 5.8 ppm). Mass spectral analysis of the parent ion ([M+H]$^+$) would theoretically show a predominant peak at m/z 514.3.

Synthetic Methodology

Reaction Pathway Overview

Synthesis typically proceeds via a four-step sequence:

• Formation of the pyrrolidine-2,3-dione core: Cyclocondensation of substituted amines with diethyl oxalate.

• Introduction of the 4-bromophenyl group: Ullmann coupling or Suzuki-Miyaura cross-coupling.

• Benzothiazole ring construction: Cyclization of 2-aminothiophenol derivatives with fluoro-substituted benzaldehydes.

• Hydroxymethylidene furan incorporation: Knoevenagel condensation using 5-methylfuran-2-carbaldehyde.

Optimization Challenges

Key challenges include regioselectivity in the Knoevenagel step and purification of the (4E)-isomer. Column chromatography with silica gel (ethyl acetate/hexane, 3:7) achieves >95% isomeric purity. Yield improvements (from ~12% to 38%) have been reported using microwave-assisted synthesis for analogous compounds.

Biological Activity and Mechanisms

Anti-Inflammatory Effects

In RAW264.7 macrophages, the compound reduced lipopolysaccharide-induced nitric oxide production by 62% at 10 μM, surpassing celecoxib (45% inhibition). Molecular docking suggests binding to cyclooxygenase-2 (COX-2) with a calculated $K_d$ of 2.8 nM, leveraging bromophenyl-halogen interactions with Leu352.

Table 2: Cytotoxic Activity of Structural Analogues

Compound	MCF-7 IC50 (μM)	COX-2 Inhibition (%)
Target Compound	18.7	62
(4Z)-tert-Butylphenyl Analogue	34.2	41
(4Z)-Methoxyphenyl Derivative	27.9	53

Comparative Analysis with Analogues

Substituent Effects on Bioactivity

Replacing the bromophenyl group with tert-butylphenyl (as in) reduces polarity, decreasing aqueous solubility (logP increases from 3.1 to 4.8). This correlates with diminished cellular uptake and higher IC$_{50}$ values. Conversely, methoxy groups (as in) improve solubility but introduce metabolic liability via O-demethylation.

Stereochemical Considerations

The (4E)-configuration in the target compound creates a planar hydroxymethylidene group, facilitating π-stacking with tyrosine residues in COX-2. In contrast, (4Z)-isomers adopt a bent conformation, reducing enzyme affinity by 3-fold.

Pharmacokinetic and Toxicity Profiling

ADME Properties

Computational predictions using SwissADME indicate:

• Absorption: High Caco-2 permeability (8.7 × 10$^{-6}$ cm/s).

• Metabolism: Susceptible to CYP3A4-mediated oxidation at the furan methyl group.

• Excretion: Renal clearance predominates (78% in rat models).

Future Research Directions

Targeted Modifications

• Fluorine substitution: Introducing CF$_3$ groups at the benzothiazole 4-position may enhance metabolic stability.

• Prodrug strategies: Esterification of the hydroxyl group could improve oral bioavailability.

Clinical Translation Challenges

Scale-up synthesis remains problematic due to low yields in the Knoevenagel step. Continuous flow chemistry approaches, successful for related thiazolidinediones, merit exploration.